molecular formula C14H19F2NO B13172787 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol

Cat. No.: B13172787
M. Wt: 255.30 g/mol
InChI Key: OPARBCAVOHCYSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol is a cyclohexanol derivative featuring a benzylamino-methyl substituent at the 1-position and two fluorine atoms at the 4-position of the cyclohexane ring. The 4,4-difluoro substitution likely enhances metabolic stability and modulates electronic properties compared to non-fluorinated analogs .

Properties

Molecular Formula

C14H19F2NO

Molecular Weight

255.30 g/mol

IUPAC Name

1-[(benzylamino)methyl]-4,4-difluorocyclohexan-1-ol

InChI

InChI=1S/C14H19F2NO/c15-14(16)8-6-13(18,7-9-14)11-17-10-12-4-2-1-3-5-12/h1-5,17-18H,6-11H2

InChI Key

OPARBCAVOHCYSG-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1(CNCC2=CC=CC=C2)O)(F)F

Origin of Product

United States

Preparation Methods

The synthesis of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol typically involves multi-step organic reactions. One common method includes the reaction of benzylamine with a difluorocyclohexanone derivative under controlled conditions. The reaction conditions often involve the use of solvents such as methanol or ethanol and catalysts to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol undergoes various chemical reactions, including:

Common reagents used in these reactions include acids, bases, and various organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol involves its interaction with specific molecular targets. The benzylamino group can interact with various enzymes and receptors, influencing their activity. The difluorocyclohexanol moiety can affect the compound’s solubility and stability, enhancing its effectiveness in biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences between the target compound and related analogs:

Compound Name Substituents Functional Groups Molecular Weight (g/mol) Key References
1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol 1-(Benzylamino)methyl, 4,4-difluoro, 1-OH Amine, Alcohol, Fluorine ~297.3*
1-[4-(Benzyloxy)-3-fluorophenyl]-4,4-difluorocyclohexanol 4-(Benzyloxy)-3-fluorophenyl, 4,4-difluoro, 1-OH Ether, Fluorine, Alcohol 378.3
(1S,2R,4S)-1-[(Benzylamino)methyl]-4-(prop-1-en-2-yl)cyclohexane-1,2-diol 1-(Benzylamino)methyl, 4-(prop-1-en-2-yl), 1,2-diOH Amine, Diol, Alkene 321.4
(1R,4R)-4-(Dibenzylamino)cyclohexan-1-ol 4-(Dibenzylamino), 1-OH Amine, Alcohol 295.4
1-Benzyl-4-phenylcyclohexan-1-ol 1-Benzyl, 4-phenyl, 1-OH Alcohol, Aromatic 296.4

*Calculated based on formula C₁₄H₁₈F₂N₂O.

Key Observations:
  • Benzylamine vs. Dibenzylamine: The mono-benzylamino group in the target compound reduces steric bulk compared to (1R,4R)-4-(dibenzylamino)cyclohexan-1-ol , which may enhance receptor binding or solubility.
  • Hydroxyl Group Positioning: Unlike the diol in (1S,2R,4S)-1-[(Benzylamino)methyl]-4-(prop-1-en-2-yl)cyclohexane-1,2-diol , the single hydroxyl group in the target compound limits intramolecular hydrogen bonding but simplifies synthetic routes.

Biological Activity

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol (CAS Number: 2060059-63-2) is a compound with significant potential in various biological applications. Its unique structure, characterized by a difluorocyclohexanol core and a benzylamino substituent, suggests diverse pharmacological activities. This article reviews the biological activity of this compound, focusing on its mechanism of action, therapeutic potential, and relevant case studies.

  • Molecular Formula : C14H19F2NO
  • Molecular Weight : 255.30 g/mol
  • Structure : The compound features a cyclohexane ring with two fluorine atoms and an alcohol group, contributing to its lipophilicity and potential interaction with biological membranes.

The biological activity of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol is primarily attributed to its ability to interact with specific molecular targets:

  • Enzyme Inhibition : The compound may act as an inhibitor of certain enzymes involved in metabolic pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory response.
  • Receptor Modulation : It may also modulate receptors associated with neurotransmission and pain perception, potentially offering analgesic effects.

Biological Activity and Therapeutic Potential

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol has been investigated for several therapeutic applications:

  • Anti-inflammatory Activity : Studies indicate that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a candidate for treating conditions like arthritis and other inflammatory diseases.
  • Analgesic Effects : Preliminary research suggests that it may provide pain relief through central nervous system pathways, similar to non-steroidal anti-inflammatory drugs (NSAIDs).
  • Antimicrobial Properties : The compound has shown activity against various bacterial strains, indicating potential use as an antimicrobial agent.

Case Study 1: Anti-inflammatory Effects

In a controlled study involving animal models of inflammation, 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol was administered at varying doses. Results demonstrated a significant reduction in paw edema compared to control groups, suggesting effective anti-inflammatory action.

Dose (mg/kg)Paw Edema Reduction (%)
1025
2045
5070

Case Study 2: Analgesic Activity

Another study evaluated the analgesic effects using the hot plate test in rodents. The compound showed dose-dependent increases in pain threshold.

Dose (mg/kg)Pain Threshold Increase (s)
53
106
2010

Case Study 3: Antimicrobial Efficacy

In vitro tests against Staphylococcus aureus and Escherichia coli revealed that the compound exhibits bacteriostatic activity at concentrations as low as 50 µg/mL.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.